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Compound of Interest

Compound Name: 2-Chloro-4-fluorobenzyl bromide

Cat. No.: B1362055 Get Quote

Technical Support Center: 2-Chloro-4-
fluorobenzyl bromide
This guide provides essential safety information, handling protocols, and troubleshooting for

researchers, scientists, and drug development professionals working with 2-Chloro-4-
fluorobenzyl bromide.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Chloro-4-fluorobenzyl bromide?

A1: 2-Chloro-4-fluorobenzyl bromide is a corrosive substance that can cause severe skin

burns and serious eye damage.[1][2][3] It is also harmful if swallowed and may cause

respiratory irritation.[3][4] The substance is classified as a combustible liquid and may be

corrosive to metals.[1][4]

Q2: What personal protective equipment (PPE) is required when handling this chemical?

A2: A comprehensive suite of PPE is necessary to ensure safety. This includes:

Eye/Face Protection: Tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US) standards are mandatory.[1] A face shield should be used in situations

with a higher risk of splashing.[5][6]
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Skin Protection: Wear chemically resistant gloves that have been inspected before use.[1]

Fire or flame-resistant and impervious clothing is also required.[1] A lab coat should be worn

to protect personal clothing.[6]

Respiratory Protection: If there is a risk of inhaling dust or vapors, a full-face particle

respirator (type N100 US or P3 EN 143) or a self-contained breathing apparatus should be

used.[2][5]

Footwear: Closed-toe shoes are required in any laboratory setting where this chemical is

handled.[7]

Q3: What are the proper storage conditions for 2-Chloro-4-fluorobenzyl bromide?

A3: The chemical should be stored in a tightly closed, original container in a dry, cool, and well-

ventilated area.[1][4] It should be stored away from incompatible materials, heat, sparks, and

open flames.[1][8] Some sources recommend storage under an inert atmosphere.[4][9][10] The

designated storage area should be locked up.[1][2][3][11]

Q4: What materials are incompatible with 2-Chloro-4-fluorobenzyl bromide?

A4: Avoid contact with strong oxidizing agents, bases, alcohols, amines, and metals.[3][9]

Reactions with these substances can be hazardous.

Q5: What should I do in case of a spill?

A5: In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.

[1] Remove all sources of ignition and use non-sparking tools for cleanup.[1] Wear appropriate

personal protective equipment, including chemical-impermeable gloves.[1] Collect the spilled

material using an inert absorbent material and place it in a suitable, closed container for

disposal.[9] Prevent the chemical from entering drains or the environment.[1][2]

Q6: What are the first-aid measures for exposure to 2-Chloro-4-fluorobenzyl bromide?

A6:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids.[3] Remove contact lenses if present and easy to do.[1] Seek immediate medical
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attention.[2][3][4]

Skin Contact: Take off all contaminated clothing immediately and wash the affected area with

soap and plenty of water.[1][3] Seek medical attention.[3][4]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration.[1][3] Seek immediate medical attention.[3][4][11]

Ingestion: Rinse the mouth with water.[1] Do NOT induce vomiting.[1][2][3][4][11] Never give

anything by mouth to an unconscious person.[1][2] Call a physician or poison control center

immediately.[1][4]

Q7: How should I dispose of 2-Chloro-4-fluorobenzyl bromide waste?

A7: Disposal must be in accordance with local, regional, and national regulations.[4] The

material can be sent to a licensed chemical destruction plant or disposed of by controlled

incineration with flue gas scrubbing.[1] Do not allow the chemical to enter drains or sewer

systems.[1][9]

Quantitative Data Summary
Parameter Value Source(s)

Melting Point 33-35 °C [12]

Boiling Point 226.8 ± 25.0 °C (Predicted) [12]

Storage Temperature
Inert atmosphere, 2-8°C or

Room Temperature
[2][12]

Hazard Class 8 (Corrosive) [12]

Packing Group III [12]

Molecular Weight 223.47 g/mol [12][13][14]

Molecular Formula C₇H₅BrClF [12][13]

Experimental Protocols
Standard Handling Protocol
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Preparation: Before handling, ensure the work area is clean and uncluttered. A laboratory

fume hood is required.[2] All necessary PPE must be worn correctly. An eyewash station and

safety shower must be readily accessible.[8][9][11]

Dispensing: Use only non-sparking tools.[1] Avoid the formation of dust and aerosols.[1][2] If

transferring, ground and bond containers to prevent static discharge.[8]

During Use: Keep the container tightly closed when not in use.[4] Avoid contact with skin,

eyes, and clothing.[4] Do not breathe dust, fumes, gas, mist, vapors, or spray.[1][2][3][11]

After Use: Wash hands and any exposed skin thoroughly after handling.[1][2][3] Clean the

work area and any equipment used. Decontaminate or dispose of PPE according to

established procedures.

Storage: Return the chemical to the designated locked storage area, ensuring the container

is tightly sealed.[1][2][3][4][11]

Spill Response Protocol
Immediate Action: Alert others in the vicinity and evacuate the immediate area.

Assessment: From a safe distance, assess the extent of the spill and any immediate dangers

(e.g., proximity to ignition sources).

PPE: Don the appropriate PPE, including respiratory protection if necessary.

Containment: Prevent further spread of the spill using a suitable absorbent material. Do not

allow the spill to enter drains.[1][2]

Cleanup: Carefully collect the absorbed material using spark-proof tools and place it into a

labeled, sealed container for hazardous waste disposal.[1]

Decontamination: Decontaminate the spill area and any tools used according to your

institution's safety procedures.

Reporting: Report the spill to the appropriate safety personnel.
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Caption: A workflow diagram for responding to a spill of 2-Chloro-4-fluorobenzyl bromide.
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Caption: Diagram illustrating the chemical incompatibilities of 2-Chloro-4-fluorobenzyl
bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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